molecular formula C7H5F3N4O B8461440 6-Amino-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridin-1-ol CAS No. 57390-41-7

6-Amino-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridin-1-ol

Cat. No. B8461440
CAS RN: 57390-41-7
M. Wt: 218.14 g/mol
InChI Key: INSYXDCYZRUQKB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Amino-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridin-1-ol is a useful research compound. Its molecular formula is C7H5F3N4O and its molecular weight is 218.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Amino-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridin-1-ol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Amino-2-(trifluoromethyl)-1H-imidazo[4,5-b]pyridin-1-ol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

57390-41-7

Molecular Formula

C7H5F3N4O

Molecular Weight

218.14 g/mol

IUPAC Name

1-hydroxy-2-(trifluoromethyl)imidazo[4,5-b]pyridin-6-amine

InChI

InChI=1S/C7H5F3N4O/c8-7(9,10)6-13-5-4(14(6)15)1-3(11)2-12-5/h1-2,15H,11H2

InChI Key

INSYXDCYZRUQKB-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC2=C1N(C(=N2)C(F)(F)F)O)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Nitro-1-hydroxy-2-(trifluoromethyl)-1H-imidazo(4,5-b)pyridine (4.9 grams) was mixed with 100 milliliters of ethanol and 3 milliliters of concentrated hydrochloric acid, and 1 gram of 5 percent palladium on carbon was added to the mixture. The mixture was hydrogenated to a 3 mole-equivalent uptake of hydrogen. The reaction mixture was then filtered and evaporated, yielding a gummy solid residue which was taken up in 150 milliliters of water and used directly in the reaction reported in the following example.
Quantity
4.9 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step One
Quantity
1 g
Type
catalyst
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Three

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.